Cas no 2229154-39-4 (2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229154-39-4
• MF: C₁₀H₈ClFO₃S
• MW: 262.685124397278
• CID: 6588169
• PubChem ID: 165870240
• Update Time: 2025-07-18

2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride
• 2229154-39-4
• EN300-2003262

• Inchi： 1S/C10H8ClFO3S/c11-10-8(5-6-16(12,13)14)7-3-1-2-4-9(7)15-10/h1-4H,5-6H2
• InChI Key： YGVRYZJDAJHLAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 261.9866711g/mol
• Monoisotopic Mass: 261.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.7Ų

Additional information on 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(2-Chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229154-39-4)

2-(2-Chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride, with the CAS number 2229154-39-4, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in synthetic chemistry.

The molecular structure of 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride consists of a benzofuran moiety linked to a sulfonyl fluoride group via an ethylene bridge. The presence of the chlorine atom on the benzofuran ring adds an additional layer of complexity and reactivity to the molecule. This combination of functional groups makes it a versatile reagent for various chemical transformations, including sulfonylation reactions, which are crucial in the synthesis of pharmaceuticals and other fine chemicals.

Recent research has highlighted the importance of sulfonyl fluorides in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of sulfonyl fluorides as intermediates in the synthesis of potent inhibitors for specific enzymes involved in disease pathways. The unique reactivity profile of 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride makes it an attractive candidate for such applications, as it can efficiently introduce sulfonyl groups into target molecules with high selectivity and yield.

In addition to its role in drug synthesis, 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride has also been investigated for its potential use in materials science. A 2020 study published in the Journal of Materials Chemistry A demonstrated that sulfonyl fluorides can be used to modify polymer surfaces, enhancing their hydrophobicity and chemical resistance. This property is particularly valuable in the development of advanced coatings and membranes for various industrial applications.

The synthesis of 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride typically involves a multi-step process, starting with the preparation of the benzofuran derivative followed by functionalization with the sulfonyl fluoride group. Various methods have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of a benzofuran derivative with sulfuryl fluoride (SO₂F₂) under controlled conditions. Another method utilizes electrophilic substitution reactions to introduce the sulfonyl fluoride group directly onto the benzofuran ring.

The physical and chemical properties of 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride have been extensively characterized. It is a colorless solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is highly reactive due to the presence of the sulfonyl fluoride group, which can readily undergo nucleophilic substitution reactions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it easy to handle and use in laboratory settings.

Safety considerations are crucial when working with compounds like 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound away from incompatible materials.

In conclusion, 2-(2-chloro-1-benzofuran-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229154-39-4) is a versatile and highly reactive compound with significant potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical properties make it an important reagent for synthetic chemists working on advanced research projects. As ongoing research continues to uncover new uses and applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.